Cas no 1224684-89-2 (4-chloro-3-methoxy-N-methylaniline)

• Product Name: 4-chloro-3-methoxy-N-methylaniline
• CAS No: 1224684-89-2
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD26637263
• CID: 2107063
• PubChem ID: 23558985
• Update Time: 2025-08-04

4-chloro-3-methoxy-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methoxy-N-methylbenzenamine
• 4-chloro-3-methoxy-N-methylaniline
• DB-332172
• EN300-2956417
• CID 23558985
• 1224684-89-2
• SCHEMBL8310787

• MDL： MFCD26637263
• Inchi： 1S/C8H10ClNO/c1-10-6-3-4-7(9)8(5-6)11-2/h3-5,10H,1-2H3
• InChI Key： YNZLUXHJKQRHQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)NC

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-chloro-3-methoxy-N-methylaniline

Professional Introduction to 4-chloro-3-methoxy-N-methylaniline (CAS No: 1224684-89-2)

4-chloro-3-methoxy-N-methylaniline, with the chemical formula C₈H₉ClN₂O, is a significant intermediate in the pharmaceutical and chemical industries. This compound is characterized by its chloro and methoxy substituents, which contribute to its unique reactivity and utility in synthetic chemistry. The presence of a methylamino group enhances its versatility, making it a valuable building block for various pharmacologically active molecules.

The compound's molecular structure imparts distinct properties that make it particularly useful in the synthesis of heterocyclic compounds, which are prevalent in modern drug development. Its aromatic backbone, combined with the electron-withdrawing effects of the chloro group and the electron-donating effects of the methoxy group, allows for selective functionalization at multiple positions. This feature is crucial for constructing complex molecular architectures with high precision.

In recent years, 4-chloro-3-methoxy-N-methylaniline has garnered attention in academic and industrial research due to its role in developing novel therapeutic agents. For instance, studies have demonstrated its efficacy as a precursor in the synthesis of antimicrobial agents and anticancer drugs. The compound's ability to undergo nucleophilic aromatic substitution reactions makes it an excellent candidate for introducing diverse functional groups, thereby facilitating the creation of structurally diverse libraries.

One of the most compelling applications of 4-chloro-3-methoxy-N-methylaniline is in the field of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. Researchers have leveraged its structural motifs to design molecules that selectively target specific kinases, thereby minimizing side effects. The chloro substituent, in particular, has been shown to enhance binding affinity by forming critical interactions with the enzyme's active site.

Moreover, the compound's role in developing neurological drugs cannot be overstated. Its derivatives have been explored as potential treatments for neurodegenerative disorders such as Alzheimer's and Parkinson's disease. The methoxy group plays a crucial role in modulating pharmacokinetic properties, ensuring better bioavailability and reduced toxicity. This has opened up new avenues for drug discovery targeting central nervous system disorders.

The synthesis of 4-chloro-3-methoxy-N-methylaniline typically involves multi-step organic transformations starting from readily available aromatic precursors. Advanced catalytic methods have been employed to improve yield and selectivity, aligning with green chemistry principles. These methodologies often utilize transition metal catalysts to facilitate cross-coupling reactions, reducing waste and energy consumption.

Recent advancements in computational chemistry have further enhanced the utility of 4-chloro-3-methoxy-N-methylaniline. Molecular modeling studies have provided insights into its interactions with biological targets, enabling rational drug design. By integrating experimental data with computational predictions, researchers can optimize synthetic routes and predict pharmacological outcomes with greater accuracy.

The compound's versatility extends beyond pharmaceutical applications. It is also utilized in agrochemical research, where it serves as a precursor for developing novel pesticides and herbicides. Its structural features allow for the creation of molecules that exhibit potent activity against pests while maintaining environmental safety.

In conclusion, 4-chloro-3-methoxy-N-methylaniline (CAS No: 1224684-89-2) is a multifaceted intermediate with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes enable the synthesis of diverse bioactive molecules, making it indispensable in modern chemical research. As our understanding of its properties continues to evolve, so too will its role in advancing scientific and medical discoveries.